Cas no 2005225-40-9 (Carbamic acid, N-[1-(3-methyl-1-oxobutyl)cyclobutyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[1-(3-methyl-1-oxobutyl)cyclobutyl]-, 1,1-dimethylethyl ester
• CAS No: 2005225-40-9
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 5293590
• Update Time: 2025-06-29

Carbamic acid, N-[1-(3-methyl-1-oxobutyl)cyclobutyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[1-(3-methyl-1-oxobutyl)cyclobutyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C14H25NO3/c1-10(2)9-11(16)14(7-6-8-14)15-12(17)18-13(3,4)5/h10H,6-9H2,1-5H3,(H,15,17)
• InChI Key： VUQIWGUNNQHGJL-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1(C(=O)CC(C)C)CCC1

Additional information on Carbamic acid, N-[1-(3-methyl-1-oxobutyl)cyclobutyl]-, 1,1-dimethylethyl ester

Carbamic Acid, N-[1-(3-Methyl-1-Oxobutyl)Cyclobutyl]-, 1,1-Dimethylethyl Ester: A Comprehensive Overview

The compound Carbamic acid, N-[1-(3-methyl-1-oxobutyl)cyclobutyl]-, 1,1-dimethylethyl ester (CAS No. 2005225-40-9) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of carbamic acids and their derivatives, which are widely studied for their versatile properties and reactivity. The structure of this compound is characterized by a cyclobutane ring substituted with a 3-methyl-1-oxobutyl group and an ester functional group derived from 1,1-dimethylethanol.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through multi-step reactions involving strategic protection and deprotection strategies. The synthesis begins with the preparation of the cyclobutane ring system, which is then functionalized with the appropriate substituents. The introduction of the ester group via nucleophilic acyl substitution has been optimized to achieve high yields and purity. These developments have significantly enhanced the accessibility of this compound for further research and industrial applications.

One of the most promising applications of Carbamic acid, N-[1-(3-methyl-1-oxobutyl)cyclobutyl]-, 1,1-dimethylethyl ester lies in its potential as a precursor for bioactive molecules. Recent studies have demonstrated that derivatives of this compound exhibit interesting pharmacological properties, including antifungal and anti-inflammatory activities. For instance, researchers have reported that certain analogs can inhibit key enzymes involved in inflammatory pathways, making them potential candidates for drug development.

In addition to its biological applications, this compound has shown utility in materials science. The unique combination of the cyclobutane ring and the ester group imparts mechanical stability and flexibility to polymers synthesized using this compound as a monomer. Recent research has focused on optimizing polymerization conditions to harness these properties for advanced materials such as biodegradable plastics and high-performance coatings.

The environmental impact of Carbamic acid, N-[1-(3-methyl-1-oxobutyl)cyclobutyl]-, 1,1-dimethylethyl ester has also been a topic of interest. Studies have shown that under controlled conditions, this compound can undergo biodegradation through enzymatic hydrolysis. This makes it an attractive option for sustainable chemical processes that minimize environmental footprint.

Looking ahead, ongoing research aims to explore the stereochemical properties of this compound and its derivatives. Understanding the stereochemistry could unlock new avenues for asymmetric synthesis and enantioselective catalysis. Furthermore, computational studies are being conducted to predict the electronic structure and reactivity of this molecule under various reaction conditions.

In conclusion, Carbamic acid, N-[1-(3-methyl-1-oxobutyl)cyclobutyl]-, 1,1-dimethylethyl ester (CAS No. 2005225-40-9) stands as a versatile and multifaceted compound with vast potential across diverse fields. Its synthesis has been refined through cutting-edge methodologies, while its applications span from drug discovery to materials science. As research continues to uncover new properties and uses for this compound, it is poised to play an increasingly important role in both academic and industrial settings.